Cas no 1123738-15-7 (3-Bromoquinolin-5-ol)

3-Bromoquinolin-5-ol is a brominated quinoline derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its role as a building block for the preparation of more complex heterocyclic compounds, particularly in medicinal chemistry for drug discovery. The bromine substituent enhances reactivity, facilitating further functionalization via cross-coupling reactions, while the hydroxyl group offers a site for derivatization or coordination. This compound is valued for its stability and compatibility with a range of reaction conditions, making it useful in the development of biologically active molecules, such as kinase inhibitors or antimicrobial agents.
3-Bromoquinolin-5-ol structure
3-Bromoquinolin-5-ol structure
Product Name:3-Bromoquinolin-5-ol
CAS No:1123738-15-7
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD18413577
CID:1016069
Update Time:2025-06-07

3-Bromoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoquinolin-5-ol
    • 3-bromo-5-hydroxyquinoline
    • AK-65356
    • ANW-68718
    • CTK8C2633
    • KB-235398
    • QC-9269
    • 3-bromo-1H-quinolin-5-one
    • 3-Bromoquinolin-5(1H)-one
    • FCH1373911
    • SY034699
    • AB0047192
    • AX8218556
    • ST24022807
    • Z3892
    • MDL: MFCD18413577
    • Inchi: 1S/C9H6BrNO/c10-6-4-7-8(11-5-6)2-1-3-9(7)12/h1-5,12H
    • InChI Key: NJBHLUVEQVTPCC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC=C(C2=C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • XLogP3: 3
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.705±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.85 g/l) (25 º C),

3-Bromoquinolin-5-ol Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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